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Compound of Interest

Compound Name:
4-(3-Bromo-4-

methoxyphenyl)pyridine

Cat. No.: B060724 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(3-Bromo-4-methoxyphenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(3-Bromo-4-methoxyphenyl)pyridine is a substituted pyridine derivative utilized as a

building block in organic synthesis, particularly within the field of medicinal chemistry. As with

any laboratory chemical, a thorough understanding of its potential hazards and the

implementation of robust safety protocols are paramount to ensure the well-being of

researchers and the integrity of experimental work. This guide provides a comprehensive

overview of the safety and handling procedures for 4-(3-Bromo-4-methoxyphenyl)pyridine,

grounded in authoritative safety data and established laboratory best practices.

Chemical Identification and Properties
A clear identification of the substance is the foundation of chemical safety.
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Identifier Value

Chemical Name 4-(3-Bromo-4-methoxyphenyl)pyridine

Synonyms 3-Bromo-4-methoxypyridine

CAS Number 82257-09-8[1]

Molecular Formula C₆H₆BrNO[1]

Molecular Weight 188.02 g/mol [1][2]

Physical and Chemical Properties:

Property Value Source

Physical State Liquid [1]

Color Pale yellow [1]

Boiling Point 214.5°C at 760 mmHg [1]

Density 1.53 g/cm³ [1]

Flash Point 83.5°C [1]

Hazard Identification and GHS Classification
Understanding the specific hazards associated with 4-(3-Bromo-4-methoxyphenyl)pyridine is

crucial for risk assessment. The Globally Harmonized System (GHS) provides a standardized

framework for communicating these hazards.[3][4][5][6]

GHS Hazard Statements:
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Code Hazard Statement Hazard Class Signal Word

H315 Causes skin irritation
Skin irritation,

Category 2
Warning

H319
Causes serious eye

irritation

Serious eye irritation,

Category 2A
Warning

H335
May cause respiratory

irritation

Specific target organ

toxicity — single

exposure, Category 3

Warning

Note: This classification is based on available Safety Data Sheets. The potential for acute oral

toxicity is also noted in some sources, with classifications such as "Harmful if swallowed"

(H302).[2]

Pictograms:

Primary Hazards Explained:

Skin and Eye Irritation: Direct contact with the liquid can cause inflammation, redness, and

pain. The "bromo" and "pyridine" functional groups are common culprits in causing irritation,

necessitating the use of robust personal protective equipment.

Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory tract,

leading to coughing and discomfort.[1] The volatility of the compound, while not extreme, is

sufficient to require handling in a well-ventilated area.

Toxicological Data Gaps: It is critical to note that comprehensive toxicological data, such as

carcinogenicity, mutagenicity, and reproductive toxicity, are largely unavailable for this

specific compound.[7][8] In the absence of data, a precautionary principle should be applied,

treating the substance with a high degree of care and assuming it may have uncharacterized

hazards.

Safe Handling and Personal Protective Equipment
(PPE)
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A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is essential.

Engineering Controls
Chemical Fume Hood: All handling of 4-(3-Bromo-4-methoxyphenyl)pyridine that could

generate vapors, mists, or aerosols must be conducted in a properly functioning and certified

chemical fume hood.[7][9] This is the primary defense against respiratory exposure.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible, within a 10-second travel distance from the work area.[9] Regular testing of this

equipment is mandatory.

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a

minimum. For procedures with a higher risk of splashing, chemical splash goggles are

required. A face shield may be necessary when handling larger quantities.[10]

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect

gloves for tears or punctures before use. Change gloves immediately if they become

contaminated.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: When engineering controls are not sufficient, or during a large-scale

cleanup, a NIOSH-approved respirator with an appropriate organic vapor cartridge may be

necessary.[9] All respirator use requires a formal respiratory protection program, including

medical clearance and fit testing.
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GHS Hazard Summary

Required PPE

Hazard Classes

Skin Irritation (Cat. 2)

H315

Eye Irritation (Cat. 2A)

H319

Respiratory Irritation (Cat. 3)

H335

Core PPE

Safety Goggles/Glasses Nitrile Gloves Lab Coat Fume Hood

Mandatory
Control

Click to download full resolution via product page

Caption: GHS hazards and corresponding required PPE.

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][11]

[12]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[9]

[12][13] Do not store in direct sunlight or near sources of heat and ignition.[9][13]

Container Integrity: Ensure containers are properly labeled with the full chemical name and

associated hazards.

Emergency Procedures
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A pre-planned emergency response is critical to mitigating the consequences of an accidental

exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated

clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice.[1]

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[1] If the person feels unwell, seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. If the individual is conscious,

give them a glass of water to drink.[11] Seek immediate medical attention.

Accidental Release Measures
Small Spills:

Ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, vermiculite, or earth.[7][11]

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[9][11]

Clean the spill area thoroughly with soap and water.

Large Spills:

Evacuate the area immediately.

Alert emergency services and the institutional safety office.
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Do not attempt to clean up a large spill without specialized training and equipment.

Safe Handling Workflow

Spill Response

Start:
Handling Task

Work in
Fume Hood

Don Correct
PPE

Perform
Procedure

End:
Decontaminate & Store

Spill Occurs

If Spill

Evacuate &
Alert Others

Absorb with
Inert Material

Small Spill
+ PPE Collect into

Waste Container
Clean Area

Click to download full resolution via product page

Caption: Standard handling workflow and spill response protocol.

Disposal Considerations
Chemical waste must be managed in a compliant and environmentally responsible manner.

Waste Classification: 4-(3-Bromo-4-methoxyphenyl)pyridine and any materials

contaminated with it must be treated as hazardous waste.[7]

Collection: Collect waste in a clearly labeled, sealed, and compatible container.[9] Do not mix

with incompatible waste streams.

Disposal: All chemical waste must be disposed of through a licensed hazardous waste

disposal facility, in accordance with all local, state, and federal regulations.[1][7]

Conclusion
While 4-(3-Bromo-4-methoxyphenyl)pyridine is a valuable reagent in research and

development, it possesses definite health hazards, primarily skin, eye, and respiratory irritation.

The significant gaps in toxicological data demand a conservative and cautious approach to its
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handling. By adhering to the engineering controls, personal protective equipment standards,

and emergency procedures outlined in this guide, researchers can effectively mitigate risks and

maintain a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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